Cas no 2171425-27-5 (3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclohexane-1-carboxylic acid)

• Product Name: 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclohexane-1-carboxylic acid
• CAS No: 2171425-27-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5959736
• PubChem ID: 165817028
• Update Time: 2025-06-11

3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclohexane-1-carboxylic acid
• EN300-1554838
• 3-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}cyclohexane-1-carboxylic acid
• 2171425-27-5

• Inchi： 1S/C27H32N2O5/c1-17(13-25(30)28-15-18-7-6-8-19(14-18)26(31)32)29-27(33)34-16-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-5,9-12,17-19,24H,6-8,13-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t17-,18?,19?/m1/s1
• InChI Key： YPJBQALIAKGCIO-LMDPOFIKSA-N
• SMILES： OC(C1CCCC(CNC(C[C@@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclohexane-1-carboxylic acid

Comprehensive Analysis of 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclohexane-1-carboxylic acid (CAS No. 2171425-27-5)

The compound 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclohexane-1-carboxylic acid (CAS No. 2171425-27-5) is a highly specialized Fmoc-protected amino acid derivative with significant applications in peptide synthesis and drug discovery. Its unique structure, featuring a cyclohexane carboxylic acid backbone and an Fmoc-protected amine, makes it a valuable building block in solid-phase peptide synthesis (SPPS). Researchers are increasingly interested in this compound due to its role in developing therapeutic peptides and bioconjugates, which are pivotal in modern biopharmaceutical research.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in cancer immunotherapy, antimicrobial peptides, and neuropeptide research. The Fmoc group in 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclohexane-1-carboxylic acid provides excellent protection for the amine functionality during synthesis, ensuring high yields and purity. This aligns with the growing need for high-purity intermediates in GMP-compliant manufacturing. Additionally, its chiral center at the 3R position underscores its utility in stereoselective synthesis, a hot topic in asymmetric catalysis and enantioselective drug development.

From a structural perspective, the cyclohexane ring in this compound enhances conformational rigidity, which is critical for designing peptide mimetics and small-molecule inhibitors. This property is particularly relevant in structure-activity relationship (SAR) studies, where researchers aim to optimize bioavailability and target binding affinity. The compound’s carboxylic acid moiety further allows for conjugation chemistry, enabling its use in linker design for antibody-drug conjugates (ADCs)—a rapidly expanding field in oncology therapeutics.

The synthesis and application of 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclohexane-1-carboxylic acid also intersect with green chemistry trends. Laboratories are increasingly adopting solvent-free or low-waste protocols to minimize environmental impact. This compound’s compatibility with microwave-assisted peptide synthesis and flow chemistry techniques positions it as a sustainable choice for industrial-scale production. Furthermore, its stability under standard SPPS conditions reduces the need for hazardous reagents, addressing ESG (Environmental, Social, and Governance) concerns in the pharmaceutical industry.

In the context of AI-driven drug discovery, 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclohexane-1-carboxylic acid is a prime candidate for virtual screening and molecular docking studies. Its 3D conformation and hydrogen-bonding capacity make it a versatile scaffold for computational chemistry models. This aligns with the rising popularity of machine learning in medicinal chemistry, where researchers leverage predictive algorithms to accelerate lead compound optimization.

For quality control purposes, analytical techniques such as HPLC, LC-MS, and NMR spectroscopy are essential to verify the purity and identity of this compound. The Fmoc group’s UV activity facilitates chromatographic detection, streamlining process monitoring in peptide manufacturing. These attributes are critical for meeting regulatory standards set by agencies like the FDA and EMA, especially in preclinical development stages.

In summary, 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclohexane-1-carboxylic acid (CAS No. 2171425-27-5) is a multifaceted compound with broad applications in peptide science, drug design, and bioconjugation. Its relevance to cutting-edge research areas—such as ADC development, green synthesis, and AI-aided discovery—ensures its continued importance in the life sciences sector. As the demand for precision therapeutics grows, this compound will likely play a pivotal role in shaping the future of targeted medicine.